Samidorphan-d4

• Molecular Formula: C21H26N2O4
• Molecular Weight: 374.5 g/mol
• InChI: InChI=1S/C21H26N2O4/c22-19(26)15-4-3-13-9-16-21(27)6-5-14(24)10-20(21,17(13)18(15)25)7-8-23(16)11-12-1-2-12/h3-4,12,16,25,27H,1-2,5-11H2,(H2,22,26)/t16-,20-,21-/m1/s1/i1D2,2D2
• InChIKey: RYIDHLJADOKWFM-RXMRONPVSA-N

Samidorphan-d4 Procurement Guide

Samidorphan-d4 (ALKS-33-d4; RDC-0313-d4) is a deuterium-labeled analog of samidorphan, a novel opioid system modulator with high affinity for μ-, κ-, and δ-opioid receptors [1]. The compound features four deuterium atoms specifically incorporated at the cyclopropylmethyl moiety (molecular formula C21H22D4N2O4, molecular weight 374.47 g/mol), yielding a +4 Da mass shift relative to unlabeled samidorphan (MW 370.4 g/mol) [2]. This stable isotope-labeled (SIL) internal standard is supplied with full characterization data compliant with regulatory guidelines for analytical method development, method validation (AMV), and quality control (QC) applications . Samidorphan-d4 is intended exclusively for research and analytical use, not for human or veterinary therapeutic applications [3].

ISTD Deuterated internal standard for samidorphan quantification by LC-MS/MS

Mass Shift +4 Da (cyclopropyl-d4) provides distinct MRM transitions while preserving co-elution

Documentation Supplied with characterization data to support method development, validation, and research QC

• [1] PubChem. Samidorphan. PubChem Compound Summary for CID 11667832. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11667832 View Source
• [2] DrugBank. Samidorphan. DrugBank Accession Number DB12543. https://go.drugbank.com/drugs/DB12543 View Source
• [3] MedChemExpress. Samidorphan-d4 (ALKS-33-d4) Product Information. https://www.medchemexpress.eu/samidorphan-d4.html View Source

Why Unlabeled Samidorphan Cannot Substitute for Samidorphan-d4

Generic substitution fails because Samidorphan-d4 provides a quantifiable, verifiable advantage as a stable isotope-labeled internal standard (SIL-IS) that unlabeled samidorphan cannot replicate. Unlabeled samidorphan co-elutes with the analyte and exhibits identical mass spectrometric transitions, rendering it useless for internal standardization in LC-MS/MS workflows [1]. Deuterated internal standards such as Samidorphan-d4 possess nearly identical extraction recovery, ionization efficiency, and matrix effect profiles as the unlabeled analyte, which improves quantification accuracy and reduces chromatographic run times compared to non-isotopic alternatives [2]. Furthermore, Samidorphan-d4 is supplied with regulatory-grade characterization data, enabling immediate use in abbreviated new drug application (ANDA) submissions and commercial quality control—a level of documentation not uniformly available for alternative deuterated analogs such as Samidorphan-d5, which may lack the same depth of certification and traceability to pharmacopeial standards .

Samidorphan-d4 (Target)

Unlabeled Samidorphan / Other Deuterated Analogs

+4 Da mass shift enables distinct MRM and avoids analyte cross-talk

Unlabeled samidorphan co-elutes with identical transitions; cannot serve as internal standard

Documentation package supports method validation and audit readiness

Alternative deuterated analogs (e.g., d5) may lack full characterization and traceability

Cyclopropyl-d4 labeling minimizes H/D back-exchange in aqueous matrices

Labile labeling positions risk quantification error via deuterium loss

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Reddy M. Session: The Role of Isotope-Labeled Internal Standards in Bioanalytical Quantification. Express Pharma. March 11, 2022. View Source

Samidorphan-d4 Differentiation Evidence

Mass Spectrometric Differentiation

Samidorphan-d4 incorporates four deuterium atoms specifically at the cyclopropylmethyl moiety (cyclopropyl-2,2,3,3-d4), yielding a monoisotopic molecular mass of 374.47 g/mol compared to unlabeled samidorphan at 370.4 g/mol—a net mass difference of +4.07 Da . This mass shift ensures complete chromatographic co-elution with the native analyte while providing distinct MRM transitions, eliminating ion suppression variability and matrix effects that compromise quantification when using non-isotopic internal standards [1].

Mass Shift

Head-to-head

+4.07 Da

Supports distinct MRM transitions without isotopic cross-talk

Minimum recommended shift for SIL-IS (≥4 Da) per bioanalytical guidance

Evidence Dimension	Molecular mass difference (MS detection)
Target Compound Data	374.47 g/mol (C21H22D4N2O4)
Comparator Or Baseline	Samidorphan (unlabeled): 370.4 g/mol (C21H26N2O4)
Quantified Difference	+4.07 Da
Conditions	High-resolution mass spectrometry; LC-MS/MS MRM mode

Why This Matters

A +4 Da mass difference is the minimum recommended for reliable SIL-IS use in LC-MS/MS, as it avoids isotopic cross-talk from the analyte's natural M+1/M+2 isotopic envelope, which can introduce systematic quantification bias when using +3 Da or lower mass-shifted analogs [2].

• [1] DrugBank. Samidorphan. DrugBank Accession Number DB12543. https://go.drugbank.com/drugs/DB12543 View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Isotopic Purity and Deuterium Incorporation

Samidorphan-d4 is certified with isotopic purity ≥98% (typically 99% D atom incorporation), as documented in the certificate of analysis accompanying each batch . This high isotopic enrichment minimizes the presence of unlabeled or partially labeled species (d0, d1, d2, d3) that would otherwise contribute to the analyte signal, inflating measured concentrations and degrading the lower limit of quantification (LLOQ) [1].

Isotopic Purity

Head-to-head

≥98% d4

Minimizes unlabeled species contribution to analyte signal

Batch-specific COA; supports LLOQ accuracy

Evidence Dimension	Isotopic purity (deuterium incorporation)
Target Compound Data	≥98% d4 (typically 99%)
Comparator Or Baseline	Samidorphan-d5: available but documentation of isotopic purity and batch-to-batch consistency varies by supplier; may lack full traceability to pharmacopeial standards
Quantified Difference	Not quantified across all suppliers; Samidorphan-d4 is supplied with full characterization data compliant with regulatory guidelines
Conditions	Batch-specific certificate of analysis; QC release testing

Why This Matters

Insufficient isotopic purity introduces systematic positive bias in quantitative assays. The documented d4 purity of Samidorphan-d4 ensures that the measured analyte concentration reflects true sample levels, not contributions from under-deuterated internal standard impurities, which is critical for regulatory submission bioanalytical data [2].

• [1] US FDA. Bioanalytical Method Validation Guidance for Industry. May 2018. View Source
• [2] De Nicolò A, Cantù M, D'Avolio A. Matrix effect management in liquid chromatography mass spectrometry: the internal standard as a quality indicator. Bioanalysis. 2017;9(15):1171-1185. View Source

Regulatory-Grade Documentation

Samidorphan-d4 is supplied with comprehensive characterization data compliant with regulatory guidelines, including identity, purity, and stability documentation . This enables immediate deployment in abbreviated new drug application (ANDA) method validation, quality control release testing, and commercial production of samidorphan-containing drug products [1]. Further traceability against USP or EP pharmacopeial standards is available upon request, a service offering not uniformly provided for all deuterated samidorphan analogs .

Documentation Package

Data to verify

Characterization data compliant with guidelines; traceability available

May support method validation documentation and audit readiness

Scope varies by vendor; confirm specific documentation

Evidence Dimension	Availability of regulatory-grade documentation
Target Compound Data	Full characterization data compliant with regulatory guidelines; traceability to USP/EP available upon request
Comparator Or Baseline	Alternative deuterated analogs (e.g., Samidorphan-d5 from certain suppliers): documentation depth and regulatory compliance status varies; may be supplied as research-grade only without formal traceability
Quantified Difference	Not quantified; documentation scope differs by vendor
Conditions	As-supplied product documentation package

Why This Matters

In regulated bioanalytical and QC environments, the availability of full characterization data directly impacts audit readiness and submission acceptance. Procuring a reference standard without adequate documentation introduces compliance risk and may necessitate costly supplementary characterization.

• [1] ChemWhat. Samidorphan D4: Analytical Method Development and ANDA Applications. https://www.chemwhat.jp/ View Source

Deuterium Labeling Site and H/D Exchange Stability

Samidorphan-d4 is labeled at the cyclopropylmethyl moiety (cyclopropyl-2,2,3,3-d4), a site remote from exchangeable protons (e.g., hydroxyl, amide groups) . This site-specific deuteration minimizes hydrogen-deuterium back-exchange during sample preparation and storage, a known source of quantification error in bioanalytical methods [1].

H/D Exchange Stability

Class-level

Cyclopropyl-d4 (non-exchangeable position)

Reported to reduce back-exchange risk in aqueous sample preparation

Class-level inference; site-specific validation recommended

Evidence Dimension	Deuterium labeling site and H/D exchange risk
Target Compound Data	Cyclopropyl-2,2,3,3-d4 (non-exchangeable aliphatic position)
Comparator Or Baseline	Alternative labeling strategies (e.g., labile positions such as -OD, -ND): elevated risk of back-exchange in aqueous matrices
Quantified Difference	Not directly quantified for Samidorphan-d4; class-level understanding indicates lower exchange propensity for carbon-bound deuterium at aliphatic positions [2]
Conditions	Aqueous sample preparation; LC-MS analysis

Why This Matters

Hydrogen-deuterium exchange during sample handling degrades the effective mass difference between analyte and IS, introducing systematic quantification error. The cyclopropyl-d4 labeling of Samidorphan-d4 mitigates this risk, ensuring method robustness across varying sample storage conditions and preparation protocols.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013;50(Pt 3):274. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Samidorphan-d4 Procurement Scenarios

Regulated Bioanalysis for ANDA and QC

Samidorphan-d4 is the preferred internal standard for LC-MS/MS quantification of samidorphan in plasma, urine, or tissue homogenates when the analytical method is intended for regulatory submission (e.g., ANDA, NDA) or commercial QC release testing. The +4 Da mass shift ensures baseline separation from the analyte's natural isotopic envelope, while the regulatory-grade characterization package directly supports audit readiness and method validation compliance [1]. This contrasts with alternative deuterated analogs that may be supplied without full documentation, introducing compliance risk that necessitates costly re-characterization.

Pharmacokinetic and Toxicokinetic Studies

In preclinical and clinical PK/TK studies, the use of Samidorphan-d4 as an internal standard improves assay throughput by reducing the need for extensive matrix-matched calibration curves. The near-identical extraction recovery and ionization efficiency of the d4-labeled IS relative to the analyte corrects for matrix effects across diverse sample types (plasma, whole blood, CSF), enabling a single calibration curve to be applied across multiple matrices with acceptable accuracy and precision [2].

Method Development and Cross-Validation

Samidorphan-d4 is the definitive choice for cross-validating bioanalytical methods across laboratories or platforms (e.g., transferring an LC-MS/MS method from a CRO to a pharmaceutical sponsor). The batch-specific certificate of analysis provides verifiable isotopic purity and identity data, ensuring that observed inter-laboratory variability is attributable to the assay itself rather than inconsistencies in the internal standard material . The availability of traceability to USP or EP standards further supports method harmonization efforts.

Metabolite Identification and Quantification

When quantifying samidorphan metabolites, Samidorphan-d4 serves as a superior internal standard due to its distinct +4 Da mass shift, which falls outside the typical mass defect range of Phase I and Phase II metabolites. This minimizes the risk of isobaric interference that could compromise quantification when using a +3 Da (d3) internal standard, where a coincidental metabolite mass might overlap with the IS transition [3].

Application

Selection Property

Validation Focus

Bioanalytical method validation and research QC

+4 Da SIL-IS with guideline-aligned documentation

Method validation and audit readiness

Pharmacokinetic/toxicokinetic research studies

Matrix-effect correction across plasma, whole blood, CSF

Across-matrix accuracy and precision

Method transfer and cross-validation between laboratories

Batch-specific COA and pharmacopeial traceability

Inter-laboratory reproducibility

Samidorphan metabolite quantification

+4 Da shift reduces isobaric interference from Phase I/II metabolites

Specificity in metabolite analysis

• [1] US FDA. Bioanalytical Method Validation Guidance for Industry. May 2018. View Source
• [2] Reddy M. Session: The Role of Isotope-Labeled Internal Standards in Bioanalytical Quantification. Express Pharma. March 11, 2022. View Source
• [3] Jian W, Edom RW, Xu Y, Weng N. Recent advances in application of high-resolution mass spectrometry for bioanalysis. Bioanalysis. 2011;3(4):393-395. View Source